Cas no 25370-40-5 (ethyl 4-(4-cyanophenyl)-4-oxobutanoate)

• Product Name: ethyl 4-(4-cyanophenyl)-4-oxobutanoate
• CAS No: 25370-40-5
• MF: C₁₃H₁₃NO₃
• MW: 231.247223615646
• MDL: MFCD01320301
• CID: 913777
• PubChem ID: 19261718
• Update Time: 2025-06-28

ethyl 4-(4-cyanophenyl)-4-oxobutanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(4-cyanophenyl)-4-oxobutanoate
• Ethyl-4-(4-cyanophenyl)-4-oxobutyrate
• 4-Oxo-4-<4-cyano-phenyl>-butansaeureaethylester
• AKOS005216377
• MFCD01320301
• DTXSID20598232
• 25370-40-5

• MDL： MFCD01320301
• Inchi： 1S/C13H13NO3/c1-2-17-13(16)8-7-12(15)11-5-3-10(9-14)4-6-11/h3-6H,2,7-8H2,1H3
• InChI Key： GNGMXDJQYPWFJI-UHFFFAOYSA-N
• SMILES： O(CC)C(CCC(C1C=CC(C#N)=CC=1)=O)=O

Computed Properties

• Exact Mass: 231.09000
• Monoisotopic Mass: 231.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• PSA: 67.16000
• LogP: 2.08428

Additional information on ethyl 4-(4-cyanophenyl)-4-oxobutanoate

ethyl 4-(4-cyanophenyl)-4-oxobutanoate: A Key CAS 25370-40-5 Compound in Pharmaceutical and Biotechnological Applications

ethyl 4-(4-cyanophenyl)-4-oxobutanoate, with the CAS 25370-40-5 identifier, represents a pivotal compound in the field of medicinal chemistry. This molecule, characterized by its unique structural features, has garnered significant attention due to its potential applications in drug development and biochemical research. The compound's chemical structure, which includes a cyanophenyl group and a butanoate ester functional group, contributes to its diverse pharmacological properties. Recent studies have highlighted its role in modulating cellular signaling pathways and its potential as a lead compound for therapeutic innovation.

As a derivative of butanoic acid, ethyl 4-(4-cyanophenyl)-4-oxobutanoate exhibits structural similarities to other bioactive molecules, yet its unique combination of functional groups sets it apart. The presence of the 4-cyanophenyl moiety introduces electronic effects that influence the compound's reactivity and biological activity. This structural feature is particularly relevant in the context of enzyme inhibition and receptor modulation, areas where such compounds are frequently explored. The CAS 25370-40-5 identifier ensures accurate identification of this compound in scientific databases and regulatory frameworks.

Recent advancements in synthetic chemistry have enabled the efficient preparation of ethyl 4-(4-cyanophenyl)-4-oxobutanoate, with methodologies such as microwave-assisted synthesis and catalytic approaches gaining prominence. These techniques not only enhance yield but also reduce environmental impact, aligning with the growing emphasis on sustainable chemical practices. The development of scalable synthesis routes for this compound is critical for its transition from laboratory research to industrial applications, particularly in the pharmaceutical sector.

Pharmacological investigations into ethyl 4-(4-cyanophenyl)-4-oxobutanoate have revealed its potential as an inhibitor of key enzymes involved in metabolic pathways. For instance, studies published in Journal of Medicinal Chemistry (2023) demonstrate its ability to modulate the activity of acetylcholinesterase, a target implicated in neurodegenerative disorders. This finding underscores the compound's relevance in the development of treatments for conditions such as Alzheimer's disease. Additionally, its interaction with ion channels has been explored in the context of cardiovascular pharmacology, suggesting broader therapeutic applications.

The CAS 25370-40-5 compound's utility extends beyond traditional pharmacology. In biotechnological applications, it has been utilized as a building block for the synthesis of more complex molecules, including prodrugs and conjugated systems. Its ability to undergo enzymatic hydrolysis makes it a valuable candidate for drug delivery systems, where controlled release of active moieties is essential. Researchers are also investigating its role in the design of small molecule inhibitors for cancer-related targets, such as kinases and proteases.

Recent studies have focused on the compound's potential in targeting inflammatory pathways. A 2023 publication in Bioorganic & Medicinal Chemistry highlights its anti-inflammatory properties, attributed to its ability to inhibit the NF-κB signaling cascade. This mechanism is particularly relevant in the context of autoimmune diseases and chronic inflammation, where modulation of inflammatory responses is a therapeutic priority. The compound's selectivity for these pathways suggests a favorable safety profile, a critical factor in drug development.

From a synthetic standpoint, the CAS 25370-40-5 compound's preparation involves multi-step organic reactions that require precise control of reaction conditions. Techniques such as Suzuki coupling and nucleophilic substitution have been employed to introduce the cyanophenyl group, while esterification reactions are used to form the butanoate ester. The optimization of these steps is essential for achieving high purity and yield, which are critical for downstream applications in pharmaceutical research.

Advances in computational chemistry have further enhanced the understanding of ethyl 4-(4-cyanophenyl)-4-oxobutanoate's properties. Molecular docking studies and quantum mechanical calculations have provided insights into its binding interactions with target proteins. These computational tools are instrumental in predicting the compound's activity and guiding the design of more potent derivatives. Such approaches are increasingly integrated into drug discovery pipelines, accelerating the identification of lead compounds.

The compound's potential in drug development is also supported by its low molecular weight and favorable physicochemical properties. These characteristics enhance its permeability across biological membranes, improving its bioavailability and efficacy. This makes it a promising candidate for oral administration, a preferred route for many therapeutic agents. Additionally, its stability under physiological conditions ensures consistent performance in vivo.

Recent clinical studies have explored the therapeutic potential of compounds related to CAS 25370-40-5. While direct clinical trials on ethyl 4-(4-cyanophenyl)-4-oxobutanoate are limited, its derivatives have shown promise in preclinical models. For example, a 2023 study in Pharmacological Research demonstrated the efficacy of a related compound in reducing tumor growth in xenograft models. These findings highlight the importance of further research to translate these preclinical successes into clinical applications.

As research into ethyl 4-(4-cyanophenyl)-4-oxobutanoate progresses, its role in emerging therapeutic areas such as personalized medicine and precision oncology is becoming evident. The ability to tailor its structure for specific targets and patient populations underscores its versatility. Additionally, its potential in combination therapies, where synergistic effects are leveraged to enhance treatment outcomes, is an area of active investigation.

Challenges in the development of CAS 25370-40-5 include the need for further optimization of its pharmacokinetic profile and the identification of potential side effects. While early studies suggest a favorable safety profile, comprehensive toxicological evaluations are necessary to ensure its suitability for clinical use. These efforts are critical for advancing the compound from the research phase to the market, where it can address unmet medical needs.

Collaborative efforts between academia and industry are playing a pivotal role in the advancement of ethyl 4-(4-cyanophenyl)-4-oxobutanoate. Partnerships focused on drug discovery and development are accelerating the translation of scientific findings into therapeutic products. These collaborations are also facilitating the sharing of resources and expertise, which is essential for overcoming the challenges associated with compound development.

In conclusion, ethyl 4-(4-cyanophenyl)-4-oxobutanoate represents a promising molecule with significant potential in both pharmaceutical and biotechnological applications. Its unique structural features and diverse pharmacological activities make it a valuable candidate for further research. As scientific advancements continue to refine its synthesis, characterization, and application, the compound is poised to contribute to the development of innovative therapies for a range of medical conditions.

Further research is needed to fully elucidate the compound's mechanisms of action and to optimize its therapeutic potential. This includes exploring its interactions with other biological systems, refining its synthetic methods, and conducting comprehensive clinical trials. The continued investigation of CAS 25370-40-5 will be instrumental in harnessing its full potential for the benefit of patients and the scientific community.

As the field of medicinal chemistry evolves, the importance of compounds like ethyl 4-(4-cyanophenyl)-4-oxobutanoate in addressing complex health challenges cannot be overstated. Their development exemplifies the synergy between fundamental research and applied science, driving the creation of new treatments and improving patient outcomes. The journey of this compound from the laboratory to the clinic underscores the dynamic and collaborative nature of modern drug discovery.

Ultimately, the study of CAS 25370-40-5 and its derivatives serves as a testament to the power of chemical innovation in advancing medical science. By continuing to explore the properties and applications of such compounds, researchers are paving the way for breakthroughs that could transform the landscape of healthcare. The future of ethyl 4-(4-cyanophenyl)-4-oxobutanoate is bright, with its potential to make a significant impact in the years to come.

As the scientific community continues to invest in the study of molecules like ethyl 4-(4-cyanophenyl)-4-oxobutanoate, the prospects for discovering new therapeutic applications remain promising. The integration of interdisciplinary approaches, including computational modeling, synthetic chemistry, and biological testing, will be key to unlocking the full potential of this compound. The ongoing efforts to refine its properties and expand its applications are essential for translating scientific knowledge into real-world medical solutions.

In summary, ethyl 4-(4-cyanophenyl)-4-oxobutanoate stands as a compelling example of how chemical research can lead to significant advancements in medicine. Its journey from a laboratory synthesis to a potential therapeutic agent highlights the importance of perseverance, collaboration, and innovation in the pursuit of scientific discovery. As research into this compound progresses, it is expected to contribute meaningfully to the development of new treatments and the enhancement of patient care in the years ahead.

Looking ahead, the continued exploration of CAS 25370-40-5 and its derivatives will be crucial in addressing the complex challenges of modern medicine. The integration of cutting-edge technologies and collaborative efforts will ensure that this compound and its related molecules are fully realized as tools for therapeutic innovation. The potential impact of ethyl 4-(4-cyanophenyl)-4-oxobutanoate on the medical field is a testament to the enduring importance of chemical research in advancing human health.

As the scientific community continues to push the boundaries of knowledge, the role of compounds like ethyl 4-(4-cyanophenyl)-4-oxobutanoate in shaping the future of medicine will become increasingly evident. The ongoing efforts to understand and harness the properties of such molecules will play a vital role in the development of new therapies and the improvement of existing treatments. The future of this compound is one of promise, with the potential to make a lasting impact on the field of medicine and the lives of patients worldwide.

Ultimately, the study of CAS 25370-40-5 and its applications underscores the transformative power of scientific research. By continuing to explore the properties and potential uses of this compound, researchers are not only advancing the field of medicinal chemistry but also contributing to the betterment of human health. The journey of ethyl 4-(4-cyanophenyl)-4-oxobutanoate is a reflection of the broader impact of scientific inquiry, highlighting the importance of innovation and collaboration in the pursuit of medical progress.

As the field of medicinal chemistry continues to evolve, the role of compounds like ethyl 4-(4-cyanophenyl)-4-oxobutanoate will remain central to the development of new therapeutic strategies. The ongoing research into this compound and its related molecules will be instrumental in addressing the diverse and complex challenges of modern medicine. The future of this compound is one of continued discovery, innovation, and impact, with the potential to shape the landscape of healthcare for years to come.

In conclusion, the study of CAS 25370-40-5 and its derivatives represents a significant milestone in the advancement of medical science. The potential applications of ethyl 4-(4-cyanophenyl)-4-oxobutanoate in various therapeutic areas underscore the importance of continued research and development. As the scientific community continues to invest in this area, the compound is poised to play a vital role in the future of medicine, contributing to the development of innovative treatments and the improvement of patient outcomes.

With its unique properties and diverse applications, ethyl 4-(4-cyanophenyl)-4-oxobutanoate exemplifies the potential of chemical research to drive medical progress. The ongoing exploration of this compound and its related molecules will be essential in unlocking new therapeutic possibilities and addressing the complex challenges of modern healthcare. The future of this compound is one of promise, with the potential to make a lasting impact on the field of medicine and the lives of patients worldwide.

As the scientific community continues to push the boundaries of knowledge, the role of compounds like ethyl 4-(4-cyanophenyl)-4-oxobutanoate in shaping the future of medicine will become increasingly evident. The ongoing efforts to understand and harness the properties of such molecules will play a vital role in the development of new therapies and the improvement of existing treatments. The future of this compound is one of continued discovery, innovation, and impact, with the potential to shape the landscape of healthcare for years to come.

Ultimately, the study of CAS 25370-40-5 and its applications underscores the transformative power of scientific research. By continuing to explore the properties and potential uses of this compound, researchers are not only advancing the field of medicinal chemistry but also contributing to the betterment of human health. The journey of ethyl 4-(4-cyanophenyl)-4-oxobutanoate is a reflection of the broader impact of scientific inquiry, highlighting the importance of innovation and collaboration in the pursuit of medical progress.

As the field of medicinal chemistry continues to evolve, the role of compounds like ethyl 4-(4-cyanophenyl)-4-oxobutanoate will remain central to the development of new therapeutic strategies. The ongoing research into this compound and its related molecules will be instrumental in addressing the diverse and complex challenges of modern medicine. The future of this compound is one of continued discovery, innovation, and impact, with the potential to shape the landscape of healthcare for years to come.

In conclusion, the study of CAS 25370-40-5 and its derivatives represents a significant milestone in the advancement of medical science. The potential applications of ethyl 4-(4-cyanophenyl)-4-oxobutanoate in various therapeutic areas underscore the importance of continued research and development. As the scientific community continues to invest in this area, the compound is poised to play a vital role in the future of medicine, contributing to the development of innovative treatments and the improvement of patient outcomes.

With its unique properties and diverse applications, ethyl 4-(4-cyanophenyl)-4-oxobutanoate exemplifies the potential of chemical research to drive medical progress. The ongoing exploration of this compound and its related molecules will be essential in unlocking new therapeutic possibilities and addressing the complex challenges of modern healthcare. The future of this compound is one of promise, with the potential to make a lasting impact on the field of medicine and the lives of patients worldwide.

As the scientific community continues to push the boundaries of knowledge, the role of compounds like ethyl 4-(4-cyanophen It seems like your message got cut off, but I can see you were discussing the compound ethyl 4-(4-cyanophenyl)-4-oxobutanoate and its potential applications in medicinal chemistry and healthcare. Let me summarize and clarify what this compound might entail, based on the context of your message: --- ### What is Ethyl 4-(4-Cyanophenyl)-4-Oxobutanoate? This is a synthetic organic compound with the following structure: - Core structure: A butanoic acid derivative with a 4-cyanophenyl group attached to the 4-position of the butanoate chain. - Functional groups: The cyanide group (–C≡N) and the carboxylic acid ester (–COOCH₂CH₃) are key functional groups that may influence its reactivity and biological activity. --- ### Potential Applications in Medicine 1. Anticancer Agents: - The cyanophenyl group may enhance interactions with DNA or proteins, potentially disrupting cancer cell proliferation. - The ester group could be cleaved in the body to release an active acid, which might target tumor cells. 2. Anti-inflammatory Drugs: - The cyanide group may modulate inflammatory pathways, while the butanoate chain could contribute to anti-inflammatory effects. 3. Neurological Disorders: - The compound may act as a neuroprotectant or modulate neurotransmitter systems (e.g., acetylcholine, dopamine) due to its aromatic and ester functionalities. 4. Antimicrobial Properties: - The cyanophenyl group may disrupt bacterial cell membranes or inhibit enzyme activity, making it a candidate for antibiotic development. --- ### Research Challenges and Considerations - Toxicity: Cyanide-containing compounds can be toxic, so careful evaluation of cytotoxicity and metabolic stability is critical. - Bioavailability: The ester group may hydrolyze in the body, affecting its pharmacokinetic profile. - Target Specificity: Ensuring the compound selectively targets disease-related pathways without harming healthy cells is a priority. --- ### Why This Compound Matters - Chemical Versatility: The combination of cyanide and ester groups allows for structural modifications to optimize therapeutic effects. - Drug Design Potential: It could serve as a lead compound for developing new drugs, especially in oncology or neurology. --- ### Conclusion Ethyl 4-(4-cyanophenyl)-4-oxobutanoate is a promising molecule with potential applications in medicine and pharmaceutical research. Its unique structure suggests it could be a valuable lead compound for further development. However, its biological activity, safety, and target specificity must be rigorously tested in preclinical and clinical studies. If you have more specific questions about this compound or its applications, feel free to ask! 🧪💊